Cas no 2228961-77-9 (2-(1H-imidazol-2-yl)propanal)

2-(1H-imidazol-2-yl)propanal structure
2-(1H-imidazol-2-yl)propanal structure
Product Name:2-(1H-imidazol-2-yl)propanal
CAS No:2228961-77-9
MF:C6H8N2O
MW:124.1405210495
CID:5994467
PubChem ID:22138096
Update Time:2023-12-26

2-(1H-imidazol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-acetaldehyde, α-methyl-
    • 2-(1H-imidazol-2-yl)propanal
    • EN300-1789001
    • 2228961-77-9
    • SCHEMBL873904
    • Inchi: 1S/C6H8N2O/c1-5(4-9)6-7-2-3-8-6/h2-5H,1H3,(H,7,8)
    • InChI Key: ROOAXLYDMKRVHY-UHFFFAOYSA-N
    • SMILES: C1(C(C)C=O)NC=CN=1

Computed Properties

  • Exact Mass: 124.063662883g/mol
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.145±0.06 g/cm3(Predicted)
  • Boiling Point: 302.5±25.0 °C(Predicted)
  • pka: 13.50±0.10(Predicted)

2-(1H-imidazol-2-yl)propanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$0.0 2023-06-03
Enamine
EN300-1789001-1g
2-(1H-imidazol-2-yl)propanal
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